mAChR-IN-1
mAChR-IN-1
mAChR-IN-1 is a potent muscarinic cholinergic receptor(mAChR) antagonist with IC50 of 17 nM.
Brand Name:
Vulcanchem
CAS No.:
119391-56-9
VCID:
VC0002019
InChI:
InChI=1S/C23H25IN2O2/c24-20-8-6-17(7-9-20)16-26-14-11-19(12-15-26)23(18-4-2-1-3-5-18)13-10-21(27)25-22(23)28/h1-9,19H,10-16H2,(H,25,27,28)
SMILES:
C1CN(CCC1C2(CCC(=O)NC2=O)C3=CC=CC=C3)CC4=CC=C(C=C4)I
Molecular Formula:
C23H25IN2O2
Molecular Weight:
488.36
mAChR-IN-1
CAS No.: 119391-56-9
Inhibitors
VCID: VC0002019
Molecular Formula: C23H25IN2O2
Molecular Weight: 488.36
| CAS No. | 119391-56-9 |
|---|---|
| Product Name | mAChR-IN-1 |
| Molecular Formula | C23H25IN2O2 |
| Molecular Weight | 488.36 |
| IUPAC Name | 3-[1-[(4-iodophenyl)methyl]piperidin-4-yl]-3-phenylpiperidine-2,6-dione |
| Standard InChI | InChI=1S/C23H25IN2O2/c24-20-8-6-17(7-9-20)16-26-14-11-19(12-15-26)23(18-4-2-1-3-5-18)13-10-21(27)25-22(23)28/h1-9,19H,10-16H2,(H,25,27,28) |
| SMILES | C1CN(CCC1C2(CCC(=O)NC2=O)C3=CC=CC=C3)CC4=CC=C(C=C4)I |
| Description | mAChR-IN-1 is a potent muscarinic cholinergic receptor(mAChR) antagonist with IC50 of 17 nM. |
| Synonyms | 3-[1-[(4-iodophenyl)methyl]piperidin-4-yl]-3-phenylpiperidine-2,6-dione |
| Reference | [1]. Wilson AA, et al. Synthesis and biological evaluation of [125I]- and [123I]-4-iododexetimide, a potent muscarinic cholinergic receptor antagonist. J Med Chem. 1989 May;32(5):1057-62. |
| PubChem Compound | 14479846 |
| Last Modified | Dec 05 2021 |
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